Cas no 24790-01-0 (Ethenetricarbonitrile, 1H-pyrrol-2-yl-)

24790-01-0 structure
Product name:Ethenetricarbonitrile, 1H-pyrrol-2-yl-
Ethenetricarbonitrile, 1H-pyrrol-2-yl- Chemical and Physical Properties
Names and Identifiers
-
- Ethenetricarbonitrile, 1H-pyrrol-2-yl-
- 2-(1H-pyrrol-2-yl)ethene-1,1,2-tricarbonitrile
- (1H-Pyrrol-2-yl)ethene-1,1,2-tricarbonitrile
- 2-(1,2,2-tricyanovinyl)pyrrole
- SCHEMBL11598013
- 24790-01-0
- DTXSID20572779
-
- Inchi: InChI=1S/C9H4N4/c10-4-7(5-11)8(6-12)9-2-1-3-13-9/h1-3,13H
- InChI Key: HLQKLDYEDNMGOV-UHFFFAOYSA-N
- SMILES: C1=CNC(=C1)C(=C(C#N)C#N)C#N
Computed Properties
- Exact Mass: 168.04372
- Monoisotopic Mass: 168.043596145g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 360
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 87.2Ų
Experimental Properties
- PSA: 87.16
Ethenetricarbonitrile, 1H-pyrrol-2-yl- Related Literature
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Ana González Moreno,Pilar Prieto,M. Carmen Ruiz Delgado,Eva Domínguez,Antonio Heredia Phys. Chem. Chem. Phys., 2021,23, 18068-18077
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Patrick Johannes Riss,René Hummerich,Patrick Schloss Org. Biomol. Chem., 2009,7, 2688-2698
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Lei Li,Fangjian Shang,Li Wang,Supeng Pei,Yongming Zhang Energy Environ. Sci., 2010,3, 114-116
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